Cas no 113525-13-6 (3-hydroxy-5-methyl-1H-Indole-2-carboxylic acid methyl ester)
113525-13-6 structure
Product Name:3-hydroxy-5-methyl-1H-Indole-2-carboxylic acid methyl ester
CAS No:113525-13-6
MF:C11H11NO3
MW:205.209943056107
CID:1099524
PubChem ID:54685035
Update Time:2025-04-20
3-hydroxy-5-methyl-1H-Indole-2-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxy-5-methyl-1H-Indole-2-carboxylic acid methyl ester
- methyl3-hydroxy-5-methyl-1H-indole-2-carboxylate
- MFCD24588694
- BS-46416
- CS-0161086
- methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate
- SY317538
- 113525-13-6
- E75009
-
- Inchi: 1S/C11H11NO3/c1-6-3-4-8-7(5-6)10(13)9(12-8)11(14)15-2/h3-5,12-13H,1-2H3
- InChI Key: RCPKUWJHPSOKRE-UHFFFAOYSA-N
- SMILES: OC1=C(C(=O)OC)NC2C=CC(C)=CC=21
Computed Properties
- Exact Mass: 205.07389321g/mol
- Monoisotopic Mass: 205.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 62.3Ų
3-hydroxy-5-methyl-1H-Indole-2-carboxylic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M90320-250mg |
Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate |
113525-13-6 | 98% | 250mg |
¥220.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M90320-1g |
Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate |
113525-13-6 | 98% | 1g |
¥344.0 | 2024-07-19 | |
| Chemenu | CM333504-250mg |
Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate |
113525-13-6 | 95%+ | 250mg |
$28 | 2021-08-18 | |
| Chemenu | CM333504-1g |
Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate |
113525-13-6 | 95%+ | 1g |
$45 | 2021-08-18 | |
| Chemenu | CM333504-5g |
Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate |
113525-13-6 | 95%+ | 5g |
$153 | 2021-08-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X49405-5g |
Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate |
113525-13-6 | 98% | 5g |
¥1200.0 | 2024-07-18 | |
| Chemenu | CM333504-1g |
Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate |
113525-13-6 | 95%+ | 1g |
$55 | 2023-02-03 | |
| Chemenu | CM333504-5g |
Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate |
113525-13-6 | 95%+ | 5g |
$192 | 2023-02-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01166122-250mg |
Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate |
113525-13-6 | 98% | 250mg |
¥229.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01166122-1g |
Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate |
113525-13-6 | 98% | 1g |
¥358.0 | 2022-03-01 |
3-hydroxy-5-methyl-1H-Indole-2-carboxylic acid methyl ester Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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